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Compound of Interest

Compound Name: m-PEG12-NHS ester

Cat. No.: B609239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the covalent modification of antibodies

with methoxy-polyethylene glycol-N-hydroxysuccinimidyl ester (m-PEG12-NHS ester). This

process, known as PEGylation, can enhance the therapeutic properties of antibodies by

increasing their solubility, stability, and in vivo circulation half-life, while potentially reducing

their immunogenicity[1].

The m-PEG12-NHS ester is an amine-reactive reagent that specifically targets primary amines

(e.g., the side chain of lysine residues and the N-terminus) on the antibody to form stable

amide bonds[2][3][4][5]. The PEG12 spacer offers a balance of hydrophilicity and length, which

can reduce steric hindrance and improve the accessibility of the conjugated molecule.

Chemical Reaction
The fundamental reaction involves the nucleophilic attack of a primary amine from the antibody

on the N-hydroxysuccinimidyl (NHS) ester of the m-PEG12-NHS ester, resulting in the

formation of a stable amide bond and the release of NHS.
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Reactants

Products
Antibody-NH₂

(Primary Amine)
Antibody-NH-CO-PEG12-m

(PEGylated Antibody)

Nucleophilic Attack

m-PEG12-NHS Ester

N-Hydroxysuccinimide
(Leaving Group)

Release
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Start

1. Antibody Preparation
(Buffer Exchange to Amine-Free Buffer)

2. Prepare m-PEG12-NHS Ester Solution
(Dissolve in Anhydrous DMSO/DMF)

3. Conjugation Reaction
(Mix Antibody and PEG-NHS)

4. Quench Reaction
(Add Tris or Glycine)

5. Purification
(Remove Unreacted PEG and NHS)

6. Characterization
(e.g., SDS-PAGE, SEC, Mass Spec)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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